Cas no 2091429-02-4 (1H-Pyrazolo[3,4-b]pyridine, 4-chloro-5-fluoro-1,6-dimethyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-5-fluoro-1,6-dimethyl-
• CAS No: 2091429-02-4
• MF: C₈H₇ClFN₃
• MW: 199.612683534622
• CID: 5254706
• Update Time: 2025-05-19

1H-Pyrazolo[3,4-b]pyridine, 4-chloro-5-fluoro-1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-5-fluoro-1,6-dimethyl-

• Inchi： 1S/C8H7ClFN3/c1-4-7(10)6(9)5-3-11-13(2)8(5)12-4/h3H,1-2H3
• InChI Key： UXTSDYLQIXXQQR-UHFFFAOYSA-N
• SMILES： C12N(C)N=CC1=C(Cl)C(F)=C(C)N=2

Additional information on 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-5-fluoro-1,6-dimethyl-

1H-Pyrazolo[3,4-b]pyridine, 4-chloro-5-fluoro-1,6-dimethyl- (CAS No. 2091429-02-4): A Comprehensive Overview

1H-Pyrazolo[3,4-b]pyridine, 4-chloro-5-fluoro-1,6-dimethyl- is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2091429-02-4, belongs to the pyrazolopyridine class of molecules, which are known for their diverse biological activities. The presence of chloro and fluoro substituents, along with dimethyl groups at the 1 and 6 positions, enhances its potential as a lead compound in drug discovery.

The< strong>pyrazolopyridine scaffold is a privileged structure in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-5-fluoro-1,6-dimethyl- contributes to its distinct pharmacophore, making it a valuable candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The< strong>CAS number 2091429-02-4 compound has been extensively studied for its potential applications in various therapeutic areas. One of the most compelling aspects of this molecule is its ability to interact with multiple biological targets, which is a key criterion for an effective drug candidate.

Recent studies have demonstrated that< strong>1H-Pyrazolo[3,4-b]pyridine, 4-chloro-5-fluoro-1,6-dimethyl- exhibits potent activity against certain cancer cell lines. The chloro and fluoro substituents are believed to enhance binding affinity by improving hydrophobic interactions and electronic properties of the molecule. Additionally, the dimethyl groups contribute to steric hindrance, which can be crucial for optimizing binding to biological targets.

The< strong>pyrazolopyridine core has been shown to be particularly effective in modulating enzyme activity. For instance, derivatives of this scaffold have been found to inhibit kinases and other enzymes involved in cancer progression. The< strong>CAS number 2091429-02-4 compound is no exception and has shown promising results in preclinical studies.

Another area of interest is the antimicrobial activity of< strong>1H-Pyrazolo[3,4-b]pyridine, 4-chloro-5-fluoro-1,6-dimethyl-. The presence of halogen atoms in the structure often enhances antimicrobial properties by disrupting bacterial cell membranes or inhibiting essential metabolic pathways. This makes it a potential candidate for developing new antibiotics to combat resistant strains.

In conclusion, the< strong>CAS number 2091429-02-4 compound represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a promising lead for further drug development. As research continues to uncover new therapeutic applications, compounds like< strong>1H-Pyrazolo[3,4-b]pyridine, 4-chloro-5-fluoro-1,6-dimethyl are likely to play a crucial role in addressing unmet medical needs.